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Compound of Interest

2-Chloro-3-oxo-n-
Compound Name:
phenylbutanamide

cat. No.: B1199262

For Immediate Reference: Key Safety and Disposal Information

This guide provides essential safety and logistical information for the proper disposal of 2-
Chloro-3-oxo-N-phenylbutanamide (CAS No. 31844-92-5). Researchers, scientists, and drug
development professionals must adhere to strict protocols to ensure personal safety and
environmental compliance. This compound is classified as a halogenated organic substance
and requires disposal as hazardous waste.

Quantitative Data Summary

The following table summarizes key data for 2-Chloro-3-oxo-N-phenylbutanamide. Due to
limited specific data for this compound, some information is based on general guidelines for
halogenated organic compounds.
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Parameter Value Reference
CAS Number 31844-92-5 (11121131141
Molecular Formula C10H10CINO2 [11[2][3]
Molecular Weight 211.64 g/mol [1]

H302: Harmful if
GHS Hazard Statements swallowedH315: Causes skin [5]
irritation

Dispose of contents/container
Disposal Recommendation to an approved waste disposal [6]
plant.

- Hazardous Waste (likely
Waste Classification ) [71[81[9]
halogenated organic waste)

Experimental Protocols: Step-by-Step Disposal
Procedure

The following protocol outlines the necessary steps for the safe disposal of 2-Chloro-3-oxo-N-
phenylbutanamide. This procedure is based on established guidelines for the management of
halogenated organic chemical waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Engineering Controls: All handling and preparation for disposal should be conducted in a
well-ventilated area, preferably within a certified chemical fume hood.

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene).

Body Protection: A lab coat, long pants, and closed-toe shoes are mandatory.

2. Waste Identification and Segregation:
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Hazardous Waste Determination: All waste containing 2-Chloro-3-oxo-N-
phenylbutanamide, including contaminated consumables (e.g., pipette tips, weighing
boats), personal protective equipment, and spill cleanup materials, must be treated as
hazardous waste.

Segregation: This waste stream must be segregated from non-halogenated and other
incompatible waste types.[7][8] Do not mix with acids, bases, or oxidizing agents.

. Waste Collection and Container Management:

Container Selection: Use a designated, compatible, and properly sealed hazardous waste
container. The container should be in good condition and made of a material that will not
react with the chemical (e.g., high-density polyethylene).

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "2-Chloro-3-oxo-N-phenylbutanamide,” and the approximate quantity. The
date of initial waste addition should also be recorded.

Container Handling: Keep the waste container closed at all times, except when adding
waste.[9] Do not fill the container beyond 90% of its capacity to allow for expansion.[9]

. Spill Management:

Minor Spills: In the event of a small spill, absorb the material with an inert absorbent (e.qg.,
vermiculite, sand, or commercial sorbent pads).

Cleanup: Carefully sweep or scoop the absorbed material into the designated hazardous
waste container. Clean the spill area with an appropriate solvent and collect the cleaning
materials as hazardous waste.

Major Spills: For large spills, evacuate the area and follow your institution's emergency
procedures.

. Final Disposal:

Licensed Disposal: Arrange for the collection and disposal of the hazardous waste through
your institution's Environmental Health and Safety (EHS) department or a licensed
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hazardous waste disposal company.

o Documentation: Ensure all required waste disposal forms are completed accurately,
providing a full description of the waste contents.

« Incineration: The typical disposal method for halogenated organic compounds is high-
temperature incineration in a facility equipped with afterburners and scrubbers to neutralize
harmful combustion byproducts.[10]

Mandatory Visualization

The following diagrams illustrate the key workflows for the safe handling and disposal of 2-
Chloro-3-oxo-N-phenylbutanamide.
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Preparation and Handling

Wear appropriate PPE:
- Safety Goggles
- Chemical-resistant Gloves
- Lab Coat

l

Work in a well-ventilated area
(e.g., Chemical Fume Hood)

Waste Segregation and Collection

Identify all materials contaminated with
2-Chloro-3-oxo-N-phenylbutanamide as
hazardous waste.

l

Segregate from non-halogenated and
incompatible waste streams.

'

Collect in a labeled, sealed,
and compatible waste container.

Final Disposal

Store waste container in a
designated, secure area.

l

Arrange for pickup by a licensed
hazardous waste disposal service
(via EHS).

l

Complete all required
waste disposal documentation.

Click to download full resolution via product page
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Caption: Experimental workflow for the safe handling and disposal of 2-Chloro-3-oxo-N-
phenylbutanamide.
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Is the material contaminated?

Yes ~No
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|
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licensed disposal

Disposal Complete
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Caption: Decision-making process for the proper disposal of 2-Chloro-3-oxo-N-
phenylbutanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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